
Navigating the Chemical Landscape of
Aminocaproic Nitrilotriacetic Acid: A Technical

Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aminocaproic Nitrilotriacetic Acid

Cat. No.: B561669 Get Quote

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and professionals in drug

development, providing a detailed overview of Aminocaproic Nitrilotriacetic Acid. Due to the

limited availability of in-depth experimental data and established signaling pathways for this

specific conjugate, this paper will focus on its chemical identity and the well-documented

characteristics of its constituent parts: Aminocaproic Acid and Nitrilotriacetic Acid. This

approach aims to equip researchers with the foundational knowledge required to explore its

potential applications.

Core Chemical Identifiers of Aminocaproic
Nitrilotriacetic Acid
Aminocaproic Nitrilotriacetic Acid, also known as AC-NTA, is classified as a metal chelating

agent.[1][2] Its primary role in a laboratory setting is as a biochemical reagent, where it can be

utilized as a biomaterial in life science research or as a sulfonylation reagent in organic

synthesis and drug discovery.[3]
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Identifier Value Source(s)

CAS Number 1043881-31-7 [1][2]

Molecular Formula C16H29N3O7 [1]

Molecular Weight 375.42 g/mol [1][2]

Alternate Names AC-NTA [1][2]

Purity ≥97% [1][2]

SMILES
O=C(O)--INVALID-LINK--

CCCCNC(CCCCCN)=O
[3]

Deconstructing the Components
To understand the potential functionality of Aminocaproic Nitrilotriacetic Acid, it is essential

to examine its two primary components.

Aminocaproic Acid: The Antifibrinolytic Agent
Aminocaproic acid is a synthetic derivative of the amino acid lysine and is predominantly used

as an antifibrinolytic agent to manage bleeding.[4][5] Its primary mechanism of action involves

the inhibition of plasminogen activators, thereby preventing the conversion of plasminogen to

plasmin, a key enzyme in the dissolution of fibrin clots.[4][5][6]

Property Value Source(s)

Mechanism of Action
Inhibition of plasminogen

activators
[4][5][6]

Primary Use
Antifibrinolytic agent to control

bleeding
[4]

Volume of Distribution 23.1 ± 6.6 L [4]

Elimination Half-Life Approximately 2 hours [5]

Nitrilotriacetic Acid (NTA): The Chelating Core
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Nitrilotriacetic acid (NTA) is a well-established chelating agent capable of forming stable

complexes with metal ions. This property makes it invaluable in various applications, including

protein purification through immobilized metal affinity chromatography (IMAC), where it is used

to immobilize nickel or other metal ions to a solid support for the capture of histidine-tagged

proteins.

Conceptual Experimental Workflow: Metal Chelation
Application
Given that Aminocaproic Nitrilotriacetic Acid is identified as a metal chelating agent, a

primary application in a research setting would involve its use in processes requiring the

binding of metal ions. The following diagram illustrates a conceptual workflow for its potential

use in a metal affinity chromatography experiment.
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Conceptual workflow for AC-NTA in metal affinity chromatography.
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Methodologies and Experimental Considerations
While specific experimental protocols for Aminocaproic Nitrilotriacetic Acid are not readily

available in public literature, protocols for its constituent components are well-established.

Synthesis of Nitrilotriacetic Acid Derivatives
The synthesis of NTA derivatives often involves the reaction of a primary amine with an excess

of a haloacetic acid under basic conditions. For instance, a general method for the synthesis of

N,N-Bis-(carboxymethyl)lysine, a related NTA derivative, involves the reaction of a protected

lysine with bromoacetic acid in the presence of a strong base. The protecting groups are

subsequently removed to yield the final product.

Antifibrinolytic Assays for Aminocaproic Acid
The antifibrinolytic activity of aminocaproic acid and its derivatives can be assessed using

various in vitro and in vivo assays. A common in vitro method is the fibrin clot lysis assay.

Fibrin Clot Lysis Assay Protocol:

Reagent Preparation: Prepare solutions of human plasminogen, thrombin, and the test

compound (e.g., aminocaproic acid derivative) in a suitable buffer (e.g., Tris-buffered saline).

Clot Formation: In a microplate well, mix plasminogen and the test compound. Add thrombin

and fibrinogen to initiate clot formation.

Lysis Induction: Add a plasminogen activator (e.g., tissue plasminogen activator, tPA) to the

well to initiate fibrinolysis.

Monitoring: Monitor the change in optical density (OD) of the well over time at a specific

wavelength (e.g., 405 nm). The rate of decrease in OD corresponds to the rate of clot lysis.

Data Analysis: Compare the lysis rates in the presence and absence of the test compound to

determine its antifibrinolytic activity.

Conclusion
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Aminocaproic Nitrilotriacetic Acid presents an interesting chemical structure combining the

metal-chelating properties of NTA with the aminocaproic acid backbone. While detailed studies

on this specific conjugate are scarce, an understanding of its components provides a solid

foundation for exploring its potential in areas such as affinity chromatography, targeted drug

delivery, and the development of novel diagnostic agents. Further research is warranted to fully

elucidate the experimental parameters and biological interactions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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